CID 20979479

• CAS No.: 14500-86-8
• Molecular Formula: N3PS
• Molecular Weight: 105.06 g/mol
• InChI: InChI=1S/N3PS/c1-2-3-4-5
• InChI Key: XYMSCFUWGNTKSB-UHFFFAOYSA-N
• Canonical SMILES: [N-]=[N+]=NP=S

Description

The compound with the identifier “CID 20979479” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical substances that are used in various scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 20979479 involves specific synthetic routes and reaction conditions. For instance, one method involves the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the formation of the desired compound .

Industrial Production Methods: Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact details of these methods are often proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

Types of Reactions: CID 20979479 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to its application in different fields.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired products.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in substituted compounds with different functional groups.

Scientific Research Applications

CID 20979479 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used to investigate biological pathways and interactions. In medicine, it may be explored for its potential therapeutic effects. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of CID 20979479 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research and may vary depending on the specific application .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 20979479 can be identified using databases like PubChem. These compounds may share structural similarities or similar biological activities. Examples of similar compounds include those with similar functional groups or chemical backbones .

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the unique set of reactions it undergoes. This makes it valuable for certain applications where other compounds may not be as effective.

Conclusion

This compound is a versatile compound with a wide range of applications in scientific research and industry. Its unique chemical properties and reactions make it a valuable tool for researchers and industrial chemists alike.